molecular formula C11H14N2O2 B14828619 4-Cyclopropoxy-3-ethylpicolinamide

4-Cyclopropoxy-3-ethylpicolinamide

Cat. No.: B14828619
M. Wt: 206.24 g/mol
InChI Key: GNAIYXVOWPEACB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-3-ethylpicolinamide is a picolinamide derivative featuring a cyclopropoxy group at the 4-position and an ethyl substituent at the 3-position of the pyridine ring. Cyclopropoxy groups are known to introduce steric constraints and metabolic stability, while ethyl substituents may modulate lipophilicity and binding interactions in target proteins .

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

4-cyclopropyloxy-3-ethylpyridine-2-carboxamide

InChI

InChI=1S/C11H14N2O2/c1-2-8-9(15-7-3-4-7)5-6-13-10(8)11(12)14/h5-7H,2-4H2,1H3,(H2,12,14)

InChI Key

GNAIYXVOWPEACB-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CN=C1C(=O)N)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-ethylpicolinamide typically involves the following steps:

    Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a cyclopropanation reaction, where an alkene reacts with a carbene precursor.

    Attachment to the Picolinamide Backbone: The cyclopropoxy group is then attached to the picolinamide backbone through a nucleophilic substitution reaction. This step often requires the use of a base such as sodium hydride or potassium carbonate to facilitate the reaction.

Industrial Production Methods: While specific industrial production methods for 4-Cyclopropoxy-3-ethylpicolinamide are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-3-ethylpicolinamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in dimethylformamide.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

4-Cyclopropoxy-3-ethylpicolinamide has several scientific research applications:

    Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

    Medicinal Chemistry: The compound is investigated for its potential therapeutic properties, including its ability to interact with biological targets.

    Material Science: It is used in the development of novel materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-ethylpicolinamide involves its interaction with specific molecular targets. The cyclopropoxy group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Substituent Analysis

Compound Name 4-Position Substituent 3-Position Substituent Key Functional Groups
4-Cyclopropoxy-3-ethylpicolinamide Cyclopropoxy Ethyl Ether, Amide
4-(4-Amino-2-fluorophenoxy)-N-methylpicolinamide (Compound 8) 4-Amino-2-fluorophenoxy Methyl (N-methyl amide) Phenoxy, Amide, Amino, Fluoro
4-(4-Aminophenoxy)-N-methylpicolinamide (Precursor to 6a–f) 4-Aminophenoxy Methyl (N-methyl amide) Phenoxy, Amide, Amino

Key Observations :

4-Position Diversity: The cyclopropoxy group in the target compound introduces a small, strained ether ring, which may enhance metabolic stability compared to bulkier phenoxy groups in analogs like Compound 8 . Phenoxy-containing analogs (e.g., Compound 8) feature aromatic rings with electron-withdrawing (fluoro) or electron-donating (amino) groups, which influence electronic properties and target binding .

Amide Functionalization :

  • All compounds retain the amide moiety, critical for hydrogen bonding and protease resistance.

Research Implications

  • Cyclopropoxy vs. Phenoxy: The strained cyclopropane ring may reduce oxidative metabolism compared to phenoxy groups, as seen in other drug candidates (e.g., antiviral agents) .
  • Ethyl vs. Methyl : The ethyl group could improve pharmacokinetics but may require optimization to avoid toxicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.